Cas no 33429-09-3 (Methanone, 2-benzothiazolyl(4-methylphenyl)-)
33429-09-3 structure
Product Name:Methanone, 2-benzothiazolyl(4-methylphenyl)-
CAS No:33429-09-3
MF:C15H11NOS
MW:253.318942308426
CID:1457884
Update Time:2024-08-23
Methanone, 2-benzothiazolyl(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, 2-benzothiazolyl(4-methylphenyl)-
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- Inchi: 1S/C15H11NOS/c1-10-6-8-11(9-7-10)14(17)15-16-12-4-2-3-5-13(12)18-15/h2-9H,1H3
- InChI Key: UDQGEUJZOFOQLE-UHFFFAOYSA-N
- SMILES: C(C1=NC2=CC=CC=C2S1)(C1=CC=C(C)C=C1)=O
Computed Properties
- Exact Mass: 253.05623
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Melting Point: 92 °C(Solv: methanol (67-56-1))
- Boiling Point: 426.5±38.0 °C(Predicted)
- PSA: 29.96
- pka: -1.31±0.10(Predicted)
Methanone, 2-benzothiazolyl(4-methylphenyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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